2-(2,4-Difluorophenyl)-2-fluoroacetic acid

• Molecular Formula: C8H5F3O2
• Molecular Weight: 190.12 g/mol
• IUPAC Name: 2-(2,4-difluorophenyl)-2-fluoroacetic acid
• InChI: InChI=1S/C8H5F3O2/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7H,(H,12,13)
• InChI Key: XJUSKLNZHVLWKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(C(=O)O)F

Description

2-(2,4-Difluorophenyl)-2-fluoroacetic acid is a fluorinated aromatic acetic acid derivative characterized by a phenyl ring substituted with fluorine atoms at the 2- and 4-positions and an additional fluorine atom on the α-carbon of the acetic acid moiety. This structure confers unique electronic and steric properties, making it a compound of interest in pharmaceutical and agrochemical research.

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method is the nucleophilic substitution reaction, where a suitable precursor, such as 2,4-difluorobenzene, is reacted with a fluorinating agent under controlled conditions . The reaction conditions often include the use of a solvent, such as dimethyl sulfoxide (DMSO), and a base, such as potassium carbonate, to facilitate the substitution reaction.

Industrial Production Methods

Industrial production of 2-(2,4-Difluorophenyl)-2-fluoroacetic acid may involve scalable synthetic routes that ensure high yield and purity. One such method includes the use of continuous flow reactors, which allow for precise control of reaction parameters and efficient production of the compound . The use of advanced purification techniques, such as recrystallization and chromatography, ensures the removal of impurities and the isolation of the desired product.

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Difluorophenyl)-2-fluoroacetic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The fluorine atoms on the phenyl ring can be substituted with other functional groups, such as hydroxyl or amino groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and nucleophiles like sodium hydroxide. The reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures and the use of appropriate solvents .

Major Products Formed

The major products formed from these reactions include various derivatives of 2-(2,4-Difluorophenyl)-2-fluoroacetic acid, such as hydroxylated, aminated, or alkylated compounds. These derivatives can have different chemical and physical properties, making them useful for specific applications .

Scientific Research Applications

2-(2,4-Difluorophenyl)-2-fluoroacetic acid has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: It is used in the study of enzyme inhibition and protein-ligand interactions, providing insights into biological processes.

Industry: It is used in the production of specialty chemicals and materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 2-(2,4-Difluorophenyl)-2-fluoroacetic acid involves its interaction with specific molecular targets, such as enzymes and receptors. The fluorine atoms enhance the compound

Biological Activity

2-(2,4-Difluorophenyl)-2-fluoroacetic acid is an organic compound with the molecular formula C$_9$H$_7$F$_3$O$_2$ and a molecular weight of 220.15 g/mol. This compound is characterized by its unique structure, which includes a difluorophenyl group and a fluoroacetic acid moiety. The presence of multiple fluorine atoms is significant as it enhances the compound's biological activity and chemical reactivity, making it a candidate for various pharmacological applications.

Synthesis Methods

The synthesis of 2-(2,4-Difluorophenyl)-2-fluoroacetic acid typically involves several methods, including:

• Nucleophilic substitution reactions
• Fluorination processes
• Acylation techniques

These methods are crucial for producing the compound in a pure and effective form for subsequent biological evaluations.

Biological Activity

Research indicates that 2-(2,4-Difluorophenyl)-2-fluoroacetic acid has potential biological activities, particularly in the fields of medicinal chemistry and organic synthesis. Its role as a building block in the synthesis of compounds with anti-inflammatory and anticancer properties has been highlighted in various studies.

The biological activity of this compound can be attributed to its ability to interact with various biological targets. The fluorine atoms enhance its binding affinity to enzymes and receptors, potentially modulating biochemical pathways relevant to disease processes. Studies have shown that compounds with similar structures exhibit significant inhibition of tumor growth and inflammatory responses.

Case Studies and Research Findings

Comparative Analysis

To better understand the biological activity of 2-(2,4-Difluorophenyl)-2-fluoroacetic acid, a comparison with structurally related compounds is beneficial:

Compound Name	Molecular Formula	Unique Features	Biological Activity
2-(3-Bromo-2,6-difluorophenyl)-2-fluoroacetic acid	C$_8$H$_4$BrF$_3$O$_2$	Contains bromine	Moderate anti-inflammatory
3-Bromo-2,6-difluorophenylboronic acid	C$_8$H$_6$BrF$_2$	Used in cross-coupling reactions	Limited biological data
3-Bromo-2,6-difluorophenylacetic acid	C$_8$H$_6$BrF$_3$O$_2$	Similar reactivity patterns	Potential anticancer activity

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Isomers: Fluorine Positional Effects

• 2-(3,4-Difluorophenyl)-2-fluoroacetic acid: A structural isomer with fluorines at the 3- and 4-positions on the phenyl ring. Synthesis via fluorination of 2-(3,4-difluorophenyl)acetic acid achieved a 47% yield using 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane bis(tetrafluoroborate) in acetonitrile .
• 2-(2,3-Difluorophenyl)acetic acid : Lacks the α-fluoro group on the acetic acid chain. The absence of this substituent results in lower acidity (estimated pKa ~3–4 vs. ~1–2 for the target compound) and reduced metabolic stability in vivo .

Halogen Substitution: Fluorine vs. Chlorine

• 2-(4-Chlorophenyl)-2,2-difluoroacetic acid : Replacing phenyl fluorines with chlorine introduces a bulkier, less electronegative substituent. This substitution decreases acidity (pKa ~2.5–3.0) and may alter lipophilicity (ClogP ~1.8 vs. ~1.5 for the target compound), impacting membrane permeability in biological systems .
• 2-(4-Chlorophenyl)-2-fluoroacetic acid : Retains only one fluorine on the acetic acid group. The reduced fluorination likely diminishes its electron-withdrawing effects, leading to weaker hydrogen-bonding capacity in protein-ligand interactions .

Functional Group Modifications

• 2-(2,4-Difluorophenyl)-2-oxoacetic acid : Features a ketone group instead of the α-fluoro substituent. The oxo group increases electrophilicity, making it more reactive in nucleophilic addition reactions. This compound is a key intermediate in synthesizing fluorinated heterocycles, whereas the target compound’s stability favors use in prodrug formulations .
• 2,2-Difluoro-2-(4-ethylphenyl)acetic acid: Incorporates an ethyl group on the phenyl ring and two fluorines on the acetic acid.

Data Tables

Table 1: Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Fluorine Positions	Estimated pKa
2-(2,4-Difluorophenyl)-2-fluoroacetic acid	C₈H₅F₃O₂	190.12	Phenyl: 2,4; Acetic: α	~1.2–1.8
2-(3,4-Difluorophenyl)-2-fluoroacetic acid	C₈H₅F₃O₂	190.12	Phenyl: 3,4; Acetic: α	~1.5–2.0
2-(4-Chlorophenyl)-2,2-difluoroacetic acid	C₈H₅ClF₂O₂	206.57	Phenyl: 4-Cl; Acetic: α,α	~2.5–3.0

Research Findings and Implications

• Acidity and Reactivity: The target compound’s α-fluoro group lowers the pKa of the carboxylic acid by ~1–2 units compared to non-fluorinated analogs, enhancing its ability to act as a hydrogen-bond donor in catalytic sites .
• Biological Activity : Fluorine substitution at the 2,4-positions on the phenyl ring improves metabolic stability by resisting oxidative degradation, a trait leveraged in antifungal and anti-inflammatory drug design .
• Safety Profile : Handling precautions (e.g., ventilation, gloves) align with related fluorinated acids, though toxicity data specific to the target compound remain understudied .